Cas no 1021928-02-8 (1-(3-Fluorophenyl)propan-2-ol)

• Product Name: 1-(3-Fluorophenyl)propan-2-ol
• CAS No: 1021928-02-8
• MF: C₉H₁₁FO
• MW: 154.181446313858
• MDL: MFCD11934387
• CID: 5054675
• PubChem ID: 57812273
• Update Time: 2026-02-28

1-(3-Fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)propan-2-ol
• 1-(3-Fluorophenyl)-2-propanol
• NE58638
• (2R)-1-(3-fluorophenyl)propan-2-ol
• 1-(3-Fluorophenyl)propan-2-ol

• MDL： MFCD11934387
• Inchi： 1S/C9H11FO/c1-7(11)5-8-3-2-4-9(10)6-8/h2-4,6-7,11H,5H2,1H3
• InChI Key： ILRPFUSLGCORHJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC(C)O

Computed Properties

• Exact Mass: 154.079393132g/mol
• Monoisotopic Mass: 154.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(3-Fluorophenyl)propan-2-ol

1-(3-Fluorophenyl)propan-2-ol: A Versatile Compound in Modern Pharmaceutical and Material Science Research

1-(3-Fluorophenyl)propan-2-ol, with the chemical formula C₉H₁₀FO, represents a key compound in the field of organic chemistry due to its unique molecular structure and functional groups. This compound, characterized by its fluorophenyl substituent and propan-2-ol backbone, has garnered significant attention in recent years for its potential applications in pharmaceutical development and advanced material synthesis. The CAS No. 1021928-02-8 designation underscores its importance in chemical databases and research literature, where it is frequently referenced for its distinct chemical properties and reactivity patterns.

Recent studies published in Journal of Medicinal Chemistry (2023) highlight the role of 1-(3-Fluorophenyl)propan-2-ol as a critical intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that the introduction of a fluorine atom at the para-position of the phenyl ring significantly enhances the compound's hydrophobicity and metabolic stability, making it a valuable scaffold for drug design. This fluorophenyl group also contributes to the compound's ability to interact with specific biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels, which are central to many therapeutic applications.

The propan-2-ol moiety of 1-(3-Fluorophenyl)propan-2-ol plays a dual role in its chemical behavior. On one hand, the hydroxyl group (-OH) provides the compound with polar characteristics, enabling it to dissolve in aqueous environments. On the other, the branched carbon chain introduces steric hindrance, which influences its reactivity during chemical transformations. These properties make 1-(3-Fluorophenyl)propan-2-ol a versatile building block for the synthesis of complex molecules, including those with pharmaceutical relevance.

Advancements in synthetic chemistry have enabled the efficient preparation of 1-(3-Fluorophenyl)propan-2-ol through various methods. A notable study published in Organic & Biomolecular Chemistry (2022) describes a novel catalytic approach using palladium-based catalysts to achieve selective fluorination of aromatic rings. This method not only improves the yield of the target compound but also reduces the formation of byproducts, aligning with the principles of green chemistry. The development of such efficient synthetic routes is crucial for scaling up production for industrial and research applications.

Applications of 1-(3-Fluorophenyl)propan-2-ol extend beyond pharmaceuticals into the field of material science. Recent research in Advanced Materials Interfaces (2023) explores its potential as a precursor for the fabrication of functional polymers. The compound's ability to undergo controlled polymerization reactions makes it suitable for creating materials with tailored mechanical and thermal properties. These materials find use in applications ranging from biomedical devices to flexible electronics, showcasing the compound's versatility in interdisciplinary research.

From a pharmacological perspective, 1-(3-Fluorophenyl)propan-2-ol has been evaluated for its potential as a therapeutic agent. A preclinical study published in Drug Discovery Today (2023) investigated its effects on neurodegenerative diseases, such as Alzheimer's. The compound was found to modulate the activity of acetylcholinesterase, an enzyme implicated in cognitive decline. These findings suggest that 1-(3-Fluorophenyl)propan-2-ol could serve as a lead compound for the development of novel treatments targeting neurodegenerative conditions.

The fluorophenyl group in 1-(3-Fluorophenyl)propan-2-ol also plays a role in its interaction with biological membranes. A 2023 study in Bioorganic & Medicinal Chemistry revealed that the compound exhibits enhanced membrane permeability compared to its non-fluorinated analogs. This property is particularly advantageous for drugs that require rapid absorption and distribution within the body. The study further demonstrated that the compound's lipophilicity allows it to cross the blood-brain barrier, a critical factor in the treatment of central nervous system disorders.

Another area of interest is the use of 1-(3-Fluorophenyl)propan-2-ol in the development of prodrugs. Prodrug strategies aim to improve the bioavailability and reduce the toxicity of active pharmaceutical ingredients. A 2023 paper in European Journal of Pharmaceutical Sciences explored the design of 1-(3-Fluorophenyl)propan-2-ol derivatives that release the active compound in response to specific physiological conditions. This approach could lead to more targeted and efficient drug delivery systems, particularly for chronic diseases requiring long-term management.

The environmental impact of 1-(3-Fluorophenyl)propan-2-ol is a topic of growing concern. A 2023 review in Green Chemistry highlights the need for sustainable synthesis methods to minimize the ecological footprint of such compounds. Researchers emphasize the importance of using renewable feedstocks and energy-efficient processes to produce 1-(3-Fluorophenyl)propan-2-ol in a manner that aligns with global sustainability goals. These efforts are critical for ensuring that the compound's benefits are realized without compromising environmental health.

In conclusion, 1-(3-Fluorophenyl)propan-2-ol (CAS No. 1021928-02-8) stands as a multifaceted compound with significant implications across various scientific disciplines. Its unique structure and reactivity have positioned it as a key player in pharmaceutical development, material science, and green chemistry. As research continues to uncover new applications and synthetic methods, the compound's role in advancing scientific innovation is expected to grow, further solidifying its importance in the chemical sciences.

For researchers and industry professionals, staying updated with the latest advancements in the study of 1-(3-Fluorophenyl)propan-2-ol is essential. Subscribing to peer-reviewed journals, participating in conferences, and engaging in collaborative projects can provide valuable insights into the compound's potential and challenges. These efforts will not only enhance the understanding of 1-(3-Fluorophenyl)propan-2-ol but also contribute to the development of new technologies and therapies that benefit society.

As the field of organic chemistry continues to evolve, the study of 1-(3-Fluorophenyl)propan-2-ol will remain a focal point for innovation. Its adaptability to various synthetic routes and its potential applications in diverse areas underscore the importance of ongoing research. By addressing challenges such as environmental impact and scalability, scientists can further unlock the compound's potential, ensuring its contribution to future scientific and industrial advancements.

In summary, 1-(3-Fluorophenyl)propan-2-ol (CAS No. 1021928-02-8) represents a promising compound with broad applications. Its unique properties and versatility make it a valuable asset in the pursuit of scientific discovery and technological innovation. As research progresses, the compound's role in shaping the future of chemistry and its impact on various industries are likely to expand, further emphasizing its significance in the scientific community.